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Compound of Interest

Compound Name: Fub-apinaca
CAS No.: 2180933-90-6
Cat. No.: B1381732
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

FUB-APINACA is a synthetic cannabinoid of the indazole-3-carboxamide class that has been
identified in illicit products.[1] As a potent agonist of the CB1 and CB2 cannabinoid receptors, it
poses a significant risk to public health.[1] Accurate and reliable analytical reference standards
are crucial for the identification and quantification of FUB-APINACA in forensic, clinical, and
research settings. These application notes provide detailed protocols for the preparation,
characterization, and certification of a FUB-APINACA reference standard.

Physicochemical Properties

A summary of the key physicochemical properties of FUB-APINACA is presented in Table 1.
This information is essential for its proper handling, storage, and analysis.

Table 1: Physicochemical Properties of FUB-APINACA
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Property Value Reference
N-(Adamantan-1-yl)-1-[(4-

IUPAC Name fluorophenyl)methyl]-1H- [1]
indazole-3-carboxamide

Synonyms FUB-AKB48, AFUBINACA [2]

Molecular Formula Ca2sH26FN3O [2]

Molar Mass 403.49 g/mol [2]
Crystalline solid; White to

Appearance ) [3114]
yellowish powder
Soluble in methanol, ethanol,

N acetonitrile, ethyl acetate,
Solubility [3]

acetone, isooctane. Low

solubility in water.

Experimental Protocols
Synthesis of FUB-APINACA Reference Material

The synthesis of FUB-APINACA can be achieved through a two-step process involving the N-

alkylation of indazole-3-carboxylic acid followed by amide coupling.[5]

Materials:

Indazole-3-carboxylic acid
4-Fluorobenzyl bromide
Sodium hydride (NaH)
Dimethylformamide (DMF)

1-Adamantanamine

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)
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e Hydroxybenzotriazole (HOB)

e N,N-Diisopropylethylamine (DIPEA)

e Dichloromethane (DCM)

o Ethyl acetate (EtOAC)

e Hexane

o Saturated agueous sodium bicarbonate (NaHCO3s) solution
e Brine

e Anhydrous magnesium sulfate (MgSQOa)

Procedure:

e N-Alkylation of Indazole-3-carboxylic acid:

o To a solution of indazole-3-carboxylic acid in DMF, add sodium hydride (NaH) portion-wise
at 0 °C.

o Stir the mixture for 30 minutes at room temperature.

o Add 4-fluorobenzyl bromide and stir the reaction mixture at room temperature for 12
hours.

o Quench the reaction with water and extract the product with ethyl acetate.

o Wash the organic layer with brine, dry over anhydrous MgSOa, filter, and concentrate
under reduced pressure.

o Purify the crude product by flash chromatography to obtain 1-(4-fluorobenzyl)-1H-
indazole-3-carboxylic acid.[5]

e Amide Coupling:
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o To a solution of 1-(4-fluorobenzyl)-1H-indazole-3-carboxylic acid in DCM, add EDC, HOB},
and DIPEA.

o Stir the mixture for 15 minutes at room temperature.
o Add 1-adamantanamine and stir the reaction for 12 hours at room temperature.

o Dilute the reaction mixture with DCM and wash with saturated aqueous NaHCOs solution
and brine.

o Dry the organic layer over anhydrous MgSOQa, filter, and concentrate under reduced
pressure.

o Purify the crude product by recrystallization from an appropriate solvent system (e.g.,
EtOAc/hexane) to yield FUB-APINACA as a crystalline solid.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1381732/docs?utm_src=pdf-body#fub-apinaca-reference-standard-preparation-and-certification-application-notes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1381732?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Indazole-3-carboxylic acid

Purification_1

Step 1: N-Alkylation

4-Fluorobenzyl bromide

Workup & Flash Chromatograph

1-(4-fluorobenzyl)-1H-
{ndazole-3-carboxylic aci

Intermediate

i

Step 2: Amide Coupling

1-Adamantanamine

HOBt, DIPEA

orkup & Recrystallization

Purification_2

Click to download full resolution via product page

A simplified diagram of FUB-APINACA's signaling pathways.
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Conclusion

The preparation and certification of a FUB-APINACA reference standard require a multi-
disciplinary approach encompassing organic synthesis, analytical chemistry, and quality
assurance. The protocols and data presented in these application notes provide a
comprehensive framework for laboratories to produce and characterize high-quality FUB-
APINACA reference materials. The availability of such standards is indispensable for the
accurate monitoring and control of this potent synthetic cannabinoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. FUB-APINACA - Wikipedia [en.wikipedia.org]
e 2. GSRS [gsrs.ncats.nih.gov]
¢ 3. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]

e 4. Overview of Synthetic Cannabinoids ADB-FUBINACA and AMB-FUBINACA: Clinical,
Analytical, and Forensic Implications - PMC [pmc.ncbi.nlm.nih.gov]

o 5. diva-portal.org [diva-portal.org]

» To cite this document: BenchChem. [FUB-APINACA Reference Standard: Preparation and
Certification Application Notes]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1381732/docs#fub-apinaca-reference-standard-
preparation-and-certification-application-notes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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